Cas no 1804491-47-1 (2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1804491-47-1
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872598
• Update Time: 2025-11-02

2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-12-6(9)5(8(13)14)4(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： IHQKUFHTHUTLKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C(F)F)=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

Comprehensive Guide to 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804491-47-1)

2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804491-47-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid features a pyridine ring substituted at the 2-position with a chlorine atom, at the 4-position with a difluoromethyl group, and at the 5-position with a methyl group. The carboxylic acid functionality at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often search for "pyridine carboxylic acid derivatives" or "difluoromethyl-substituted pyridines" to explore similar compounds, highlighting the growing interest in fluorinated heterocycles.

One of the key applications of CAS No. 1804491-47-1 lies in the development of pharmaceutical intermediates. Its structural motifs are frequently employed in the design of bioactive molecules, particularly those targeting enzymes or receptors. Recent studies have explored its potential in antiviral and anti-inflammatory drug candidates, aligning with the global demand for novel therapeutics. Searches for "fluorinated pyridine in drug discovery" or "chloro-difluoromethyl pyridine applications" reflect this trend.

In the agrochemical sector, 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid serves as a precursor for crop protection agents. The difluoromethyl group is known to enhance the bioavailability and stability of pesticidal compounds, addressing challenges like resistance management. Queries such as "pyridine-based agrochemicals" or "fluorinated pesticides" underscore the industry's focus on sustainable solutions.

The synthesis of CAS No. 1804491-47-1 typically involves multi-step reactions, including halogenation and fluorination processes. Optimizing yield and purity is a common concern, as evidenced by searches for "synthesis of chloro-difluoromethyl pyridines." Advances in green chemistry have also prompted interest in eco-friendly routes to such compounds, resonating with the broader push for sustainable manufacturing.

Market insights reveal growing demand for 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid, driven by R&D investments in pharmaceuticals and agriculture. Suppliers and researchers frequently seek "CAS 1804491-47-1 suppliers" or "pyridine carboxylic acid price trends," indicating its commercial relevance. Regulatory compliance and safety data (e.g., "1804491-47-1 SDS") are also top priorities for users.

In summary, 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804491-47-1) is a high-value compound with cross-industry applications. Its unique structure and functional groups make it a focal point for innovation, particularly in drug and agrochemical development. By addressing frequently searched terms and industry trends, this guide aims to serve as a trusted resource for professionals navigating the complexities of fluorinated pyridine chemistry.